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Compound of Interest

Compound Name: Cuminaldehyde-d8

Cat. No.: B12375211

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety data for Cuminaldehyde-d8. It is
intended for informational purposes for a technical audience. A specific Safety Data Sheet
(SDS) for Cuminaldehyde-d8 is not readily available. Therefore, the data presented is based
on the well-documented properties of its non-deuterated analogue, Cuminaldehyde (CAS 122-
03-2). The toxicological and physical properties are expected to be nearly identical. Always
consult the SDS provided by your supplier before handling any chemical and adhere to all
institutional and governmental safety protocols.

Chemical Identification and Physical Properties

Cuminaldehyde-d8 is the deuterated form of Cuminaldehyde, a natural organic compound
found in the essential oils of plants like cumin.[1] In drug development and research, its primary
use is as an internal standard for quantitative analysis or as a tracer in metabolic studies.[2]
The substitution of hydrogen with deuterium has a negligible effect on its macroscopic chemical
properties and associated hazards.

Table 1: Physical and Chemical Properties of Cuminaldehyde
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Property Value Source(s)
p-lsopropylbenzaldehyde-

Synonyms [2]
d8

Molecular Formula C10H4DsO N/A

Molecular Weight 156.28 g/mol (approx.) N/A

Appearance Colorless to pale yellow liquid [3]
Strong, pungent, spicy, cumin-

Odor ] 9 PN picy [4]
like

Boiling Point 235-236 °C

Flash Point 93 °C (200 °F)

Density 0.977 - 0.981 g/mL at 20-25 °C

Refractive Index

1.529-1.534 at 20 °C

Solubility

Insoluble in water; Soluble in

alcohol and ether

| Vapor Pressure | 0.065 mmHg at 25 °C | |

Hazard Identification and Classification

Cuminaldehyde is classified as a hazardous substance. The GHS classifications are based on

its potential to cause harm upon exposure.

Table 2: GHS Hazard Classification for Cuminaldehyde
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Hazard Class Category Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral 4
swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye lIrritation 2A L
irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation

| Flammabile liquids | 4 | H227: Combustible liquid |
Source(s):

GHS Label Elements:

e Pictogram: GHSO07 (Exclamation mark)

» Signal Word:Warning

Toxicological Data

Toxicological data is primarily derived from studies on the non-deuterated compound. This

information is crucial for assessing the risk of exposure.

Table 3: Toxicological Summary for Cuminaldehyde

Test Species Route Value Source(s)
LD50 (Acute
. Rat Oral 1320 mg/kg
Oral Toxicity)
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| LC50 (Acute Aquatic Toxicity) | Fathead minnow | N/A | 6.62 mg/L (96 h) | |

Experimental Protocols

The detailed experimental protocols and methodologies used to generate the toxicological data
summarized above (e.g., OECD guidelines for toxicity testing) are not included in standard
Safety Data Sheets. Researchers requiring this level of detail must consult specialized
toxicological literature or conduct their own studies in compliance with relevant regulatory
guidelines.

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.
5.1 Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
chemical-resistant suit.

» Respiratory Protection: If working with heated material or in a poorly ventilated area, use a
NIOSH-approved respirator with an organic vapor cartridge.

5.2 Handling Procedures

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge.

Do not eat, drink, or smoke in the work area.

5.3 Storage Conditions
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.

e The substance is reported to be air-sensitive; store under an inert gas like argon or nitrogen
for long-term stability.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.
Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.

Table 4: First-Aid Measures

Exposure Route Procedure

Do NOT induce vomiting. Rinse mouth
Ingestion with water. Call a POISON CENTER or
doctor immediately if you feel unwell.

Move the person to fresh air. If breathing is

) difficult, administer oxygen. If breathing has
Inhalation ) e o

stopped, provide artificial respiration. Seek

medical attention.

Immediately remove all contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact S
and plenty of water. If skin irritation occurs, get

medical advice.

| Eye Contact | Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention. |

Fire-Fighting Measures:
» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

» Unsuitable Media: Do not use a direct water jet, as it may spread the fire.
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e Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel to a source
of ignition. Hazardous combustion products include carbon oxides. Firefighters should wear
self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release and Disposal

7.1 Accidental Release: Ensure adequate ventilation and remove all sources of ignition. Wear
appropriate PPE. Contain the spill using a non-combustible absorbent material (e.g., sand,
earth, vermiculite). Collect the material and place it in a suitable, sealed container for disposal.
Prevent the product from entering drains or waterways.

7.2 Disposal: Dispose of waste material and contaminated containers in accordance with all
applicable local, state, and federal regulations. Do not mix with other waste. Handle uncleaned
containers as you would the product itself.

Visual Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Cuminaldehyde-d8
in a laboratory setting.
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Caption: Logical workflow for the safe handling of Cuminaldehyde-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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